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Compound of Interest

Compound Name: 4-Phenylpyridine

Cat. No.: B135609 Get Quote

Essential Safety and Handling Guide for 4-
Phenylpyridine
This guide provides critical safety, operational, and disposal information for handling 4-
Phenylpyridine in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe handling and minimize exposure risks.

1. Hazard Identification and Personal Protective Equipment (PPE)

4-Phenylpyridine is classified as a hazardous chemical that can cause skin irritation, serious

eye irritation, and respiratory irritation.[1][2][3] Therefore, strict adherence to PPE protocols is

mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles

Chemical splash goggles

conforming to EN166 or

OSHA's eye and face

protection regulations in 29

CFR 1910.133 are required to

provide a complete seal

around the eyes.[1][4]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

suitable for splash protection.

[2] Always inspect gloves

before use and use proper

glove removal technique to

avoid skin contact. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[4]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to protect against

splashes and contamination.[5]

Respiratory Protection Respirator

Handling should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood, to minimize

inhalation exposure.[3][4] If a

fume hood is not available or if

dust is generated, a

NIOSH/MSHA approved air-

purifying dust or mist respirator

should be used.[3][6]

2. Quantitative Data Summary
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The following table summarizes the key quantitative data for 4-Phenylpyridine:

Property Value

Molecular Formula C11H9N[7]

Molecular Weight 155.20 g/mol [7]

Melting Point/Range 71 - 75 °C / 159.8 - 167 °F[2]

Boiling Point/Range 274 - 275 °C / 525.2 - 527 °F @ 760 mmHg[2]

Appearance Light yellow powder solid[2]

3. Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 4-Phenylpyridine.

3.1. Pre-Operational Checks:

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the

airflow is adequate.

Inspect PPE: Check all PPE for integrity and wear it correctly before entering the handling

area.

Prepare Workspace: Ensure the work area is clean, uncluttered, and free of incompatible

materials such as strong oxidizing agents and strong acids.[2][3]

Locate Safety Equipment: Confirm the location and accessibility of the eyewash station and

safety shower.[8]

3.2. Handling Procedure:

Weighing and Transfer: Conduct all weighing and transfer operations within a certified

chemical fume hood to control dust and vapors.[4]

Minimize Dust: Handle the solid material carefully to avoid generating dust.[4][8]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3][8]

Container Management: Keep the container of 4-Phenylpyridine tightly closed when not in

use.[4][8]

3.3. Post-Handling Procedures:

Decontamination: Clean the work surface and any equipment used with an appropriate

solvent.

Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after

handling.[4]

Storage: Store 4-Phenylpyridine in a tightly closed container in a cool, dry, and well-

ventilated area away from incompatible substances.[4][8]

4. Disposal Plan

Proper disposal of 4-Phenylpyridine waste is crucial to prevent environmental contamination.

4.1. Waste Collection:

Solid Waste: Collect excess or spilled solid 4-Phenylpyridine by sweeping or vacuuming it

into a suitable, labeled, and closed container for disposal.[3][4][8] Avoid generating dust

during cleanup.[8]

Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials as

hazardous waste in a designated and properly labeled container.[4]

4.2. Waste Disposal:

Regulatory Compliance: Dispose of all waste containing 4-Phenylpyridine in accordance

with local, regional, and national hazardous waste regulations.[2] Chemical waste generators

are responsible for determining if a discarded chemical is classified as hazardous waste.[2]

Professional Disposal Service: Utilize an approved waste disposal plant for the final disposal

of the chemical waste.[1][2]
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5. First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.[1]

[2][4]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1][2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1][2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2][4]

Ingestion: Clean mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person.[2][4][8]

6. Experimental Workflow
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Workflow for Safe Handling and Disposal of 4-Phenylpyridine
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Caption: Workflow for the safe handling and disposal of 4-Phenylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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